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Compound of Interest

Compound Name: 2-Methyl-1,3,5-hexatriene

Cat. No.: B091468 Get Quote

This technical guide provides a comprehensive overview of 2-Methyl-1,3,5-hexatriene,

including its chemical identity, physical properties, and key chemical reactions. This document

is intended for researchers, scientists, and professionals in the field of drug development and

organic chemistry.

Chemical Identification and Properties
2-Methyl-1,3,5-hexatriene is a conjugated triene with the molecular formula C₇H₁₀.[1][2][3] Its

chemical structure and properties are summarized below.

Table 1: Chemical and Physical Properties of 2-Methyl-1,3,5-hexatriene
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Property Value Reference

CAS Number 41233-72-1 [1][2][4][5]

Molecular Formula C₇H₁₀ [1][2][3]

Molecular Weight 94.15 g/mol [1][3]

IUPAC Name (3E)-2-methylhexa-1,3,5-triene [2]

Synonyms

trans-2-methyl-1,3,5-

hexatriene, (E)-2-methyl-1,3,5-

hexatriene

[4]

Density 0.737 g/cm³ [1][4]

Boiling Point 107.8 °C at 760 mmHg [1][4]

Flash Point 2.1 °C [1][4]

Vapor Pressure 31.2 mmHg at 25°C [1]

Canonical SMILES CC(=C)C=CC=C [1]

Isomeric SMILES CC(=C)/C=C/C=C [1]

InChIKey
PPWGXYXJMQAWSX-

AATRIKPKSA-N
[2][5]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-Methyl-1,3,5-hexatriene
is not readily available in the searched literature, a general approach can be adapted from the

synthesis of the parent compound, 1,3,5-hexatriene, and other substituted dienes and trienes.

The synthesis of conjugated trienes often involves elimination reactions or olefination reactions.

A plausible synthetic route could involve the dehydration of a suitable alcohol precursor, such

as 2-methyl-1,5-hexadien-3-ol. This approach is analogous to the synthesis of 1,3,5-hexatriene

from 1,5-hexadien-3-ol.[6]

General Protocol for the Dehydration of an Allylic Alcohol:
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Reaction Setup: A reaction flask equipped with a magnetic stirrer, a dropping funnel, and a

distillation apparatus is charged with a dehydrating agent. Common dehydrating agents for

such reactions include phosphorus tribromide followed by dehydrobromination, or acidic

catalysts.

Precursor Addition: The alcohol precursor, in this case, a suitable isomer of 2-

methylhexadienol, is added dropwise to the stirred dehydrating agent at a controlled

temperature, typically in an ice bath to manage the exothermic reaction.

Reaction: After the addition is complete, the mixture is stirred for a period to ensure complete

reaction. The reaction progress can be monitored by techniques such as thin-layer

chromatography (TLC).

Workup and Purification: The reaction mixture is then worked up to isolate the crude product.

This typically involves quenching the reaction, separating the organic layer, washing with

brine, and drying over an anhydrous salt like magnesium sulfate.

Distillation: The final product, 2-Methyl-1,3,5-hexatriene, is purified by distillation.

It is important to note that the specific reaction conditions, such as the choice of solvent,

temperature, and reaction time, would need to be optimized for the specific substrate and

desired isomer of the product.

Key Chemical Reactions: Electrocyclization
1,3,5-Hexatriene and its derivatives are well-known to undergo pericyclic reactions, particularly

electrocyclization.[7] Under thermal conditions, 1,3,5-hexatriene undergoes a disrotatory ring

closure to form 1,3-cyclohexadiene.[8] Conversely, under photochemical conditions, the ring

closure is conrotatory. The stereochemistry of these reactions is governed by the Woodward-

Hoffmann rules, which are based on the symmetry of the highest occupied molecular orbital

(HOMO).[7][8]

The following diagram illustrates the thermal electrocyclization of a generic 1,3,5-hexatriene

system.
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Caption: Thermal electrocyclization of a 1,3,5-hexatriene system.

Biological Activity
Currently, there is limited specific information available in the searched scientific literature

regarding the biological activities or signaling pathways of 2-Methyl-1,3,5-hexatriene. While

many natural and synthetic compounds containing conjugated polyene systems exhibit a range

of biological effects, the specific toxicological and pharmacological profiles of this particular

molecule have not been extensively studied or reported. Further research is required to

determine its potential biological significance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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